Cas no 873569-90-5 (N-(2-chlorophenyl)-1-(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide)

• Product Name: N-(2-chlorophenyl)-1-(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide
• CAS No: 873569-90-5
• MF: C₁₉H₁₉ClN₂O₃
• MW: 358.818763971329
• CID: 5447477
• PubChem ID: 6491529
• Update Time: 2025-10-23

N-(2-chlorophenyl)-1-(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• F3053-0542
• AKOS016165012
• VU0507966-1
• SR-01000917566-1
• N-(2-chlorophenyl)-1-(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide
• STL477755
• SR-01000917566
• AKOS000714390
• 873569-90-5
• N-(2-Chlorophenyl)-1-(2-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide

• Inchi： 1S/C19H19ClN2O3/c1-2-25-17-10-6-5-9-16(17)22-12-13(11-18(22)23)19(24)21-15-8-4-3-7-14(15)20/h3-10,13H,2,11-12H2,1H3,(H,21,24)
• InChI Key： JMYZPUAODOVBKW-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2OCC)C(=O)CC(C(NC2=CC=CC=C2Cl)=O)C1

Computed Properties

• Exact Mass: 358.1084202g/mol
• Monoisotopic Mass: 358.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.321±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 634.8±55.0 °C(Predicted)
• pka: 12.95±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on N-(2-chlorophenyl)-1-(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide

Introduction to N-(2-chlorophenyl)-1-(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide (CAS No. 873569-90-5)

N-(2-chlorophenyl)-1-(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 873569-90-5, represents a promising candidate for further research and development in the quest for novel therapeutic agents.

The molecular structure of N-(2-chlorophenyl)-1-(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide incorporates a pyrrolidine core, which is a heterocyclic ring system known for its versatility in drug design. The presence of both chloro and ethoxy substituents on the aromatic rings enhances the compound's potential for interaction with biological targets, making it an intriguing subject for medicinal chemists.

In recent years, there has been a surge in interest regarding the development of small molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways. The pyrrolidine scaffold in N-(2-chlorophenyl)-1-(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide suggests potential applications in modulating enzymes such as kinases and phosphodiesterases, which are implicated in diseases ranging from cancer to inflammatory disorders.

The compound's dual aromatic substituents, specifically the chloro group on the phenyl ring and the ethoxy group on another phenyl ring, contribute to its pharmacological profile by influencing both lipophilicity and electronic properties. These features are crucial for optimizing drug-like properties such as solubility, permeability, and metabolic stability. Recent computational studies have indicated that this compound may exhibit favorable interactions with specific amino acid residues in target proteins, suggesting a high binding affinity.

One of the most compelling aspects of N-(2-chlorophenyl)-1-(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide is its potential as a lead compound for further derivatization. The oxopyrrolidine moiety provides a versatile platform for chemical modification, allowing researchers to explore various structural analogs with tailored biological activities. This flexibility is particularly valuable in drug discovery pipelines where iterative optimization is often required to achieve desired pharmacological effects.

The synthesis of N-(2-chlorophenyl)-1-(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide involves multi-step organic transformations that highlight the synthetic prowess of modern pharmaceutical chemistry. The process typically begins with the preparation of key intermediates such as 2-chlorobenzoyl chloride and 2-ethoxybenzoyl chloride, followed by condensation reactions with appropriately substituted pyrrolidine derivatives. The introduction of the oxopyrrolidine ring requires precise control over reaction conditions to ensure high yield and purity.

Evaluation of N-(2-chlorophenyl)-1-(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide in preclinical models has revealed promising preliminary data regarding its biological activity. Studies have shown that this compound exhibits inhibitory effects on certain kinases, which are overexpressed in various cancers. The mechanism of action appears to involve competitive binding to the ATP-binding site of these enzymes, thereby disrupting their normal function. This finding aligns with current trends in oncology research, where kinase inhibition is a major therapeutic strategy.

The compound's potential extends beyond oncology; it has also shown promise in preclinical assays targeting inflammatory pathways. Chronic inflammation is a hallmark of numerous diseases, including autoimmune disorders and cardiovascular conditions. By modulating inflammatory mediators through interaction with specific enzymes or receptors, N-(2-chlorophenyl)-1-(2-ethoxyphenyl-5 oxopyrrolidine -3 carboxamide) could offer therapeutic benefits in these contexts.

In conclusion, N-(2-chlorophenyl-1 (< b > 2 - eth oxy ph en y l b > ) - 5 - ox o p y r r o l i d i n e - 3 - car box am ide ( C A S No . 873569 - 90 - 5 ) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in ongoing drug discovery efforts. As research continues to uncover new therapeutic applications for this compound, it is likely to play an increasingly important role in the development of novel treatments for various human diseases.